Cas no 1094299-21-4 (9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

• Product Name: 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• CAS No: 1094299-21-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 6134689
• PubChem ID: 43153231
• Update Time: 2025-06-26

9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• 1-Benzoxepin-5(2H)-one, 9-fluoro-3,4-dihydro-
• 9-Fluoro-3,4-dihydrobenzo[b]oxepin-5(2H)-one
• CS-0311328
• 1094299-21-4
• Z382721408
• AKOS005363293
• SCHEMBL23977145
• EN300-185918

• Inchi： 1S/C10H9FO2/c11-8-4-1-3-7-9(12)5-2-6-13-10(7)8/h1,3-4H,2,5-6H2
• InChI Key： XSZUYAKLQVPHRK-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC=C2C(=O)CCC1

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 295.2±39.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one

Introduction to 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS No. 1094299-21-4)

9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS No. 1094299-21-4) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the benzoxepine class, which is known for its broad spectrum of biological activities. The presence of a fluorine atom at the 9-position introduces additional electronic and steric effects, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one consists of a benzoxepine core with a tetrahydropyran ring fused at the 2-position. The fluorine substituent at the 9-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This modification has been shown to improve binding affinity to biological targets, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to modulate enzyme activity and receptor binding. 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one has been investigated for its potential role in various pharmacological pathways. One of the most notable areas of research has been its interaction with serotonergic receptors, particularly the 5-HT1A receptor. Studies have suggested that this compound may exhibit anxiolytic and antidepressant effects by modulating serotonin signaling.

Furthermore, the tetrahydro-benzoxepine moiety has been explored for its potential anticonvulsant properties. Preclinical studies have demonstrated that derivatives of this class can inhibit neuronal hyperexcitability, making them candidates for treating epilepsy and related neurological disorders. The fluorine atom at the 9-position appears to enhance these effects by improving bioavailability and reducing metabolic degradation.

The synthesis of 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by fluorination steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce the fluorine substituent efficiently.

From a computational chemistry perspective, 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one has been subjected to molecular docking studies to understand its interaction with biological targets at the atomic level. These studies have provided valuable insights into the binding mode of the compound and have helped in designing more potent derivatives. The presence of the fluorine atom has been found to play a crucial role in optimizing binding interactions by influencing both hydrophobic and electrostatic forces.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more accurate characterization of 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one and its metabolites. These techniques have been instrumental in elucidating the structure-function relationships of this compound and have provided critical data for further pharmacological evaluation.

The potential therapeutic applications of 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one extend beyond central nervous system disorders. Preliminary studies have also explored its role in modulating immune responses and anti-inflammatory pathways. The fluorinated benzoxepine scaffold has shown promise in inhibiting inflammatory cytokine production and may serve as a lead compound for developing immunomodulatory drugs.

In conclusion,9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS No. 1094299-21-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into this compound will likely yield valuable insights into drug design principles and lead to new treatments for unmet medical needs.